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Compound of Interest

Compound Name:
N-Pentyl-1-(propan-2-yl)piperidin-

4-amine

Cat. No.: B13338690

Get Quote

Executive Summary & Compound Profile
N-Pentyl-1-(propan-2-yl)piperidin-4-amine (CAS: 1019586-93-6) represents a distinct

subclass of the 4-aminopiperidine scaffold, a privileged structure in medicinal chemistry found

in opioids (fentanyl family), neurokinin-1 antagonists, and antihistamines.

Unlike the classic fentanyl precursor NPP (N-Phenethyl-4-N-phenylaminopiperidine), this

molecule features a purely aliphatic substitution pattern (N-isopropyl and N-pentyl). This

structural deviation drastically alters its pharmacological profile, shifting it from potent mu-opioid

agonism toward potential Sigma-1 receptor modulation, calcium channel blockade, or utility as

a lipophilic building block for complex API synthesis.
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Property Value (Predicted) Significance

Molecular Formula Purely aliphatic amine.

Molecular Weight 212.38 g/mol
Low MW, favorable for CNS

penetration (if targeted).

LogP (Lipophilicity) ~2.8 - 3.2
Optimal range for blood-brain

barrier (BBB) permeability.

pKa (Basic Nitrogen)
~10.1 (Piperidine), ~9.5

(Amine)

Highly basic; exists as a

dication at physiological pH.

TPSA ~15 Å²

Very low polar surface area,

indicating high membrane

permeability.

Rotatable Bonds 6

Moderate flexibility, allowing

induced fit in hydrophobic

pockets.

Detailed Structure-Activity Relationship (SAR)
The biological activity of N-Pentyl-1-(propan-2-yl)piperidin-4-amine is dictated by three core

structural domains. The following analysis dissects these regions to explain their mechanistic

impact.

A. The N1-Isopropyl Group (Piperidine Nitrogen)
Steric Shielding: Unlike a simple Methyl group, the Isopropyl group provides significant steric

bulk around the basic nitrogen. This hinders N-dealkylation by cytochrome P450 enzymes,

potentially enhancing metabolic stability compared to N-methyl analogs.

Basicity Modulation: The electron-donating inductive effect (+I) of the isopropyl group

increases the electron density on the nitrogen, slightly raising the pKa compared to N-benzyl

analogs.

Receptor Selectivity: In opioid SAR, N-substituents larger than methyl (e.g., phenethyl) are

crucial for mu-receptor affinity. The isopropyl group is a "middle ground"—it lacks the
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aromatic pi-stacking capability of a phenethyl group (critical for fentanyl-like potency) but

offers more hydrophobic interaction than a methyl group.

B. The N4-Pentyl Group (Exocyclic Amine)
Hydrophobic Interaction: The 5-carbon pentyl chain is a flexible, lipophilic tail. In the context

of Sigma-1 receptors, such hydrophobic tails are essential for binding to the receptor's

hydrophobic pocket.

Loss of Opioid Potency: Crucially, the absence of an aromatic ring (unlike the N-phenyl

group in fentanyl) abolishes the pi-pi interaction with the conserved aspartate/aromatic

residues in the mu-opioid receptor. This makes the molecule unlikely to exhibit significant

opioid narcotism, reducing abuse potential compared to anilinopiperidines.

Channel Blockade: Long alkyl chains on amines are a hallmark of ion channel blockers (e.g.,

Calcium or Potassium channels), where the tail inserts into the channel pore or lipid

interface.

C. The Piperidine Core (Linker)
Chair Conformation: The piperidine ring adopts a stable chair conformation, orienting the N1-

isopropyl and N4-pentyl groups. The equatorial preference of the large substituents

minimizes 1,3-diaxial interactions, stabilizing the molecule in a bioactive conformation

suitable for GPCR binding.
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Figure 1: Structural dissection of N-Pentyl-1-(propan-2-yl)piperidin-4-amine highlighting the

functional impact of its substituents.

Comparative Performance Analysis
This section compares the subject compound with its closest structural and functional analogs

to contextualize its utility in drug discovery.

Feature
N-Pentyl-1-(propan-

2-yl)piperidin-4-

amine

NPP (N-Phenethyl-

4-N-

phenylaminopiperidi

ne)

N-Methyl-4-

aminopiperidine

Primary Class

Aliphatic Amine /

Sigma Ligand

(Predicted)

Opioid Precursor

(Fentanyl)
General Reagent

N1-Substituent
Isopropyl (Branched

Alkyl)

Phenethyl (Aromatic

Alkyl)
Methyl (Short Alkyl)

N4-Substituent
Pentyl (Aliphatic

Chain)

Phenyl (Aromatic

Ring)
Hydrogen / None

Lipophilicity (LogP) High (~3.0) High (~3.5) Low (< 1.0)

Opioid Activity
Negligible (Lacks N-

Phenyl)

High (Precursor to

potent agonists)
None

Metabolic Stability
Moderate-High (Steric

protection)
Moderate

Low (Rapid N-

demethylation)

Key Application

Sigma/Channel

Ligand Research,

Surfactant

Analgesic Synthesis Basic Synthesis

Critical Insight: The "Pentyl vs. Phenyl" Switch
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The substitution of the N-phenyl ring (found in fentanyl precursors) with an N-pentyl chain is the

defining feature. While the N-phenyl group is essential for the rigid "T-shaped" pi-stacking

interaction within the mu-opioid receptor, the N-pentyl group offers flexibility. This makes the

subject compound a superior candidate for exploring non-opioid targets such as:

Sigma-1 Receptors: Involved in neuroprotection and cocaine addiction mitigation.

N-Type Calcium Channels: Involved in neuropathic pain signaling (where flexibility aids pore

blocking).

Experimental Protocols
For researchers utilizing this compound as a building block or probe, the following protocols

ensure reproducibility and data integrity.

Protocol A: Reductive Amination Synthesis (Self-
Validating)
Context: Synthesis of the compound from 1-isopropyl-4-piperidone and pentylamine.

Reagents: 1-isopropyl-4-piperidone (1.0 eq), Pentylamine (1.1 eq), Sodium

Triacetoxyborohydride (STAB, 1.5 eq), Acetic Acid (cat.), DCE (Solvent).

Procedure:

Dissolve piperidone and amine in DCE under

atmosphere.

Add acetic acid (catalytic) to adjust pH to ~5–6 (activates imine formation).

Stir for 1 hour at Room Temperature (RT) to form the imine intermediate (Check via TLC).

Add STAB portion-wise at 0°C.

Stir overnight at RT.

Validation (Critical Step): Quench with sat.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13338690?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


. Extract with DCM.

Success Indicator: Disappearance of ketone peak (

) in IR; Appearance of secondary amine signals in NMR.

Purification: Acid-base extraction is highly effective due to the basicity of the product.

Protocol B: Lipophilicity (LogP) Determination via HPLC
Context: Verifying the predicted LogP for BBB penetration studies.

System: HPLC with C18 Reverse-Phase column.

Mobile Phase: Methanol/Water (varying ratios) with 0.1% Formic Acid.

Calibration: Use standard compounds with known LogP (e.g., Toluene, Naphthalene).

Calculation: Plot

(capacity factor) vs. % Methanol. Extrapolate to 100% water (

) to correlate with LogP.

Target Result: A retention time correlating to a LogP of 2.8–3.2 confirms the compound's

suitability for CNS-targeted applications.

Biological Signaling Pathways (Inferred)
Based on the pharmacophore similarity to known ligands, the following signaling pathways are

the most relevant targets for investigation.

Sigma-1 Receptor Modulation Pathway
The N-alkyl-4-aminopiperidine motif is a classic Sigma-1 pharmacophore. Activation of Sigma-1

receptors regulates calcium signaling and ER stress.
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Figure 2: Hypothesized mechanism of action via the Sigma-1 receptor pathway, regulating

intracellular calcium homeostasis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 45584-07-4|N-Methylpiperidin-4-amine|BLD Pharm [bldpharm.com]

2. 4-Amino-1,1-dimethylpiperidin-1-ium chloride hydrochloride|BLD Pharm [bldpharm.com]

3. 491-25-8|9-Methyl-9-azabicyclo[3.3.1]nonane|BLD Pharm [bldpharm.com]

4. 10xchem.com [10xchem.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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